N-(2-Cyano-cyclohex-1-enyl)-acetamide
Overview
Description
N-(2-Cyano-cyclohex-1-enyl)-acetamide is an organic compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Chemical Synthesis and Mechanistic Insights
N-(2-Cyano-cyclohex-1-enyl)-acetamide serves as a crucial intermediate or reactant in various chemical syntheses, demonstrating its significance in the development of synthetic methodologies and the creation of novel compounds. For instance, the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a step crucial for the synthesis of antimalarial drugs, showcases the utility of related acetamide compounds in facilitating specific and efficient chemical transformations (Magadum & Yadav, 2018). Similarly, the study on the utility of 2-cyano-N-(2-hydroxyethyl) acetamide in heterocyclic synthesis highlights the role of closely related compounds in generating a variety of synthetically useful and novel heterocyclic systems, underscoring the adaptability and broad application of these chemical frameworks in organic synthesis (Gouda et al., 2015).
Advanced Materials and Corrosion Inhibition
Acetamide derivatives are also explored for their potential in the development of advanced materials and as corrosion inhibitors. Research on new long alkyl side chain acetamide derivatives as corrosion inhibitors for steel in acidic and oil medium environments exemplifies the application of acetamide chemistry in materials science, particularly in extending the lifespan of metals and reducing economic losses due to corrosion (Yıldırım & Cetin, 2008).
Environmental and Photocatalytic Applications
Moreover, the degradation of environmental pollutants, such as acetaminophen, using graphene/titanium dioxide nanocomposites, where related acetamide compounds are involved, highlights the environmental applications of these chemicals. This research underscores the efficacy of such composites in photocatalytic processes, offering promising solutions for the remediation of pharmaceutical contaminants in water bodies (Tao et al., 2015).
properties
IUPAC Name |
N-(2-cyanocyclohexen-1-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-7(12)11-9-5-3-2-4-8(9)6-10/h2-5H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJAAKBJNTCGTOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(CCCC1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60312873 |
Source
|
| Record name | N-(2-Cyano-cyclohex-1-enyl)-acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60312873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Cyano-cyclohex-1-enyl)-acetamide | |
CAS RN |
500896-58-2 |
Source
|
| Record name | N-(2-Cyano-cyclohex-1-enyl)-acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60312873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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